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Compound of Interest

Compound Name: Patulin-13C7

Cat. No.: B8818684

Patulin-13C7 is the isotopically labeled form of patulin, a mycotoxin produced by various fungi,
including Aspergillus, Penicillium, and Byssochlamys species.[1][2] Due to the stability of the
heavy carbon isotopes, Patulin-13C7 serves as an ideal internal standard for the accurate
guantification of patulin in various samples, particularly in food products like apple juice, using
mass spectrometry-based methods.[3][4][5] This guide provides an in-depth look at the
physical and chemical properties of Patulin-13C7, detailed experimental protocols for its use,
and visual workflows to aid researchers and drug development professionals.

Core Physical and Chemical Properties

The fundamental properties of Patulin-13C7 are summarized below. As an isotopologue, its
chemical behavior is nearly identical to that of unlabeled patulin, but its increased mass is
critical for its role in analytical chemistry.
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Property

Value

Source(s)

Formal Name

4-hydroxy-4H-furo[3,2-c]pyran-
2(6H)-one-2,3,3a,4,6,7,7a-
13C7

[3]

Molecular Formula [13C]7H604 [3]
Molecular Weight 161.07 g/mol [11061[7]
CAS Number 1353867-99-8 [6][7]
Purity >98% [3]

Typically supplied as a solution

in acetonitrile.[3] The
Appearance . .

unlabeled form is a white

crystalline solid.[8]

Soluble in acetonitrile.[3]

Unlabeled patulin is soluble in
Solubility ethanol, DMSO,

dimethylformamide, acetone,

and water.[8][9][10]
Storage Store at -20°C.[8]

= 2 years under proper storage
Stability y. ] Prop g

conditions.[3]

Clairformin-13C7, Expansin-
Synonyms [3]

13C7, Mycoin C-13C7

Experimental Protocols: Quantification of Patulin in
Apple Juice using LC-MS/MS

Patulin-13C7 is primarily used as an internal standard to correct for matrix effects and

variations during sample preparation and analysis.[4][5] Below is a representative protocol for

the quantification of patulin in a complex matrix like apple juice.
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Objective: To accurately determine the concentration of patulin in an apple juice sample using
High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) with
Patulin-13C7 as an internal standard.

1. Materials and Reagents:

o Patulin analytical standard

o Patulin-13C7 internal standard solution (e.g., 25 ug/mL in acetonitrile)[7]
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Formic acid or acetic acid[11]

o Deionized water

e Solid Phase Extraction (SPE) cartridges

e Apple juice sample

2. Standard Preparation:

e Stock Solutions: Prepare stock solutions of patulin and Patulin-13C7 in acetonitrile.

o Calibration Curve: Create a series of calibration standards by spiking a known amount of
patulin into a patulin-free apple juice matrix extract. Each standard should also contain a
fixed concentration of the Patulin-13C7 internal standard. A typical concentration range for
patulin could be 0.5-500 ppb.[11]

3. Sample Preparation and Extraction:

e Spiking: Take a known volume (e.g., 10 mL) of the apple juice sample and spike it with a
precise amount of the Patulin-13C7 internal standard solution.

o Extraction: The patulin and the internal standard are typically extracted from the juice using a
solid-phase extraction (SPE) protocol. This step helps to remove interfering matrix

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b8818684?utm_src=pdf-body
https://www.benchchem.com/product/b8818684?utm_src=pdf-body
https://www.lgcstandards.com/ES/en/Patulin-13C7-25-g-mL-in-Acetonitrile/p/DRE-A15896010AL-25
https://documents.thermofisher.com/TFS-Assets/CMD/posters/po-65492-lc-ms-patulin-fruit-juices-extracts-asms2019-po65492-en.pdf
https://www.benchchem.com/product/b8818684?utm_src=pdf-body
https://www.benchchem.com/product/b8818684?utm_src=pdf-body
https://documents.thermofisher.com/TFS-Assets/CMD/posters/po-65492-lc-ms-patulin-fruit-juices-extracts-asms2019-po65492-en.pdf
https://www.benchchem.com/product/b8818684?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8818684?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

components.

Elution and Reconstitution: The analytes are eluted from the SPE cartridge, the solvent is
evaporated under a gentle stream of nitrogen, and the residue is reconstituted in the mobile
phase for LC-MS/MS analysis.

. LC-MS/MS Analysis:

Chromatography:

[e]

System: A UHPLC system such as the Vanquish-Flex.[11]

o

Column: A suitable C18 reversed-phase column.

[¢]

Mobile Phase: A gradient of water and methanol/acetonitrile, both containing a small
amount of acid (e.g., 0.1% acetic acid), is commonly used.[11]

[¢]

Flow Rate: A typical flow rate is between 0.2-0.5 mL/min.
Mass Spectrometry:
o System: A triple quadrupole mass spectrometer like the TSQ Fortis.[11]

o lonization Mode: Electrospray lonization (ESI) in negative ion mode is effective for patulin
analysis.[11]

o MRM Transitions: Monitor specific Multiple Reaction Monitoring (MRM) transitions for both
patulin and Patulin-13C7. For example:

» Patulin: Precursor ion (m/z) -> Product ion (m/z)
» Patulin-13C7: Precursor ion (m/z) + 7 -> Product ion (m/z)
o The specific m/z values would be determined during method development.
. Data Analysis and Quantification:

Peak Integration: Integrate the chromatographic peaks for both the patulin and Patulin-13C7
MRM transitions.
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e Ratio Calculation: Calculate the ratio of the peak area of patulin to the peak area of Patulin-
13C7 for each sample and calibration standard.

e Quantification: Construct a calibration curve by plotting the area ratio against the
concentration of the patulin standards. Determine the concentration of patulin in the
unknown samples by interpolating their area ratios from this curve. The use of the internal
standard corrects for any loss of analyte during sample preparation and any ion suppression
or enhancement during mass spectrometry analysis.

Visualizing Analytical Workflows
Workflow for Patulin Quantification

The following diagram illustrates the typical workflow for quantifying patulin in a food sample
using an isotopically labeled internal standard.
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Caption: Workflow for patulin analysis using an internal standard.
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Conceptual Diagram of Isotope Dilution Mass Spectrometry

This diagram explains the principle of using Patulin-13C7 in mass spectrometry. The distinct
masses allow for separate detection and ratio calculation, which is the basis of the isotope
dilution method.
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Caption: Principle of isotope dilution using Patulin-13C7.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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